Cas no 4160-61-6 (methyl 4-oxothiane-3-carboxylate)

• Product Name: methyl 4-oxothiane-3-carboxylate
• CAS No: 4160-61-6
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• MDL: MFCD00203485
• CID: 829493
• PubChem ID: 10374916
• Update Time: 2025-05-20

methyl 4-oxothiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxotetrahydro-2H-thiopyran-3-carboxylate
• Methyl 4-Oxotetrahydrothiopyran-3-carboxylate
• 4-Oxo-tetrahydro-thiopyran-3-carboxylic acid methyl ester
• methyl 4-oxo-tetrahydro-2H-thiopyran-3-carboxylate
• methyl 4-oxothiane-3-carboxylate
• METHYL TETRAHYDRO-4-OXO-2H-THIOPYRAN-3-CARBOXYLATE
• 3-Thienylmagnesium iodide
• 3-(Carbomethoxy)tetrahydrothiopyran-4-one
• 3-Carbomethoxytetrahydro-1,4-thiapyrone
• 3-Methoxycarbonyl-4-thianone
• Methyl tetrahydrothiopyran-4-one-3-carboxylate
• 2H-Thiopyran-3-carboxylic acid, tetrahydro-4-oxo-, methyl ester
• MCUXKFHPGMEIIW-UHFFFAOYSA-N
• WT1108
• 5728AB
• NE25272
• SY029390
• AM803878
• AK115673
• DB-
• C7H10O3S
• DTXSID40438848
• methyl-4-oxotetrahydro-2H-thiopyran-3-carboxylate
• SCHEMBL2904103
• Z609890052
• Methyl4-oxotetrahydro-2H-thiopyran-3-carboxylate
• AKOS006230153
• EN300-51153
• MFCD00203485
• 4-Oxotetrahydro-2H-thiopyran-3-carbonsauremethylester
• 4160-61-6
• DB-014880
• 2,3,5,6-tetrahydro-3-carbomethoxythiopyran-4-one
• DS-4258
• CS-W000756

• MDL： MFCD00203485
• Inchi： 1S/C7H10O3S/c1-10-7(9)5-4-11-3-2-6(5)8/h5H,2-4H2,1H3
• InChI Key： MCUXKFHPGMEIIW-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 174.03500
• Monoisotopic Mass: 174.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7
• XLogP3: 0.5

Experimental Properties

• Density: 1.244
• Boiling Point: 285 ºC
• Flash Point: 137 ºC
• PSA: 68.67000
• LogP: 0.48160

methyl 4-oxothiane-3-carboxylate Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 36/37/38
• Safety Instruction： 23-26-36/37/39
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on methyl 4-oxothiane-3-carboxylate

Methyl 4-oxothiane-3-carboxylate (CAS No. 4160-61-6): A Comprehensive Overview in Modern Chemical Research

Methyl 4-oxothiane-3-carboxylate, identified by its CAS number 4160-61-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique thiolactone structure, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential biological activities. The exploration of its chemical properties, synthesis methods, and emerging applications in medicinal chemistry underscores its importance in contemporary research.

The molecular structure of methyl 4-oxothiane-3-carboxylate consists of a thiazole ring system integrated with a carboxylate ester group. This configuration imparts distinctive reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the oxo and thio functional groups allows for diverse chemical transformations, including nucleophilic additions, cyclizations, and esterifications, which are pivotal in constructing pharmacophores for drug development.

In recent years, the interest in methyl 4-oxothiane-3-carboxylate has been fueled by its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as candidates for antimicrobial, anti-inflammatory, and anticancer applications. The thiazole moiety is particularly noteworthy, as it is a common structural feature in many bioactive compounds. Studies have demonstrated that modifications to this core structure can significantly alter biological activity, providing a scaffold for rational drug design.

The synthesis of methyl 4-oxothiane-3-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the condensation of thiourea with ethyl acetoacetate, followed by cyclization and esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications. These improvements have also facilitated the exploration of novel synthetic routes, enhancing the accessibility of this compound for research purposes.

Recent studies have highlighted the role of methyl 4-oxothiane-3-carboxylate in medicinal chemistry through its incorporation into various drug candidates. For instance, researchers have synthesized derivatives of this compound that exhibit potent inhibitory effects on specific enzymes implicated in inflammatory diseases. The ability to modulate the reactivity of the thiolactone group allows for the creation of molecules with tailored biological properties. This flexibility has made it a valuable tool in the quest for new therapeutic interventions.

The chemical properties of methyl 4-oxothiane-3-carboxylate also make it useful in material science applications. Its reactivity with metal ions and ability to form coordination complexes have been exploited in the development of catalysts and functional materials. These applications underscore the broad utility of this compound beyond pharmaceuticals, highlighting its significance in interdisciplinary research.

As research continues to evolve, the applications of methyl 4-oxothiane-3-carboxylate are expected to expand further. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery of new derivatives with enhanced properties. These advancements promise to unlock new possibilities in drug discovery and material science, reinforcing the importance of this compound in modern chemical research.

In conclusion, methyl 4-oxothiane-3-carboxylate (CAS No. 4160-61-6) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis and a promising candidate for developing novel therapeutics. As research progresses, the potential uses of this compound are likely to grow, further solidifying its role as a cornerstone in contemporary chemical investigations.